Cas no 1184850-41-6 (4,4,5,5-tetramethyl-2-[5-(trifluoromethyl)benzothiophen-2-yl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-[5-(trifluoromethyl)benzothiophen-2-yl]-1,3,2-dioxaborolane
• CAS No: 1184850-41-6
• MF: C₁₅H₁₆BF₃O₂S
• MW: 328.157553672791
• MDL: MFCD11110419
• CID: 841977
• PubChem ID: 57415699
• Update Time: 2025-11-02

4,4,5,5-tetramethyl-2-[5-(trifluoromethyl)benzothiophen-2-yl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(5-(trifluoromethyl)benzo[b]thiophen-2-yl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(5-trifluoromethyl-benzo[b]thiophen-2-yl)-[1,3,2]dioxaborolane
• 4,4,5,5-tetramethyl-2-[5-(trifluoromethyl)-1-benzothiophen-2-yl]-1,3,2-dioxaborolane
• QC-2288
• RW3623
• 4,4,5,5-tetramethyl-2-[5-(trifluoromethyl)benzothiophen-2-yl]-1,3,2-dioxaborolane
• CS-0338977
• J-513980
• 1184850-41-6
• SCHEMBL4291980
• AKOS016011749
• F19798
• DTXSID40725462
• PTGDBDNGKFAFLZ-UHFFFAOYSA-N
• DB-305172

• MDL： MFCD11110419
• Inchi： 1S/C15H16BF3O2S/c1-13(2)14(3,4)21-16(20-13)12-8-9-7-10(15(17,18)19)5-6-11(9)22-12/h5-8H,1-4H3
• InChI Key： PTGDBDNGKFAFLZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(F)(F)F)=CC=2C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 328.09200
• Monoisotopic Mass: 328.0916156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 46.70000
• LogP: 4.21930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4,4,5,5-tetramethyl-2-[5-(trifluoromethyl)benzothiophen-2-yl]-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-[5-(Trifluoromethyl)benzothiophen-2-yl]-1,3,2-dioxaborolane (CAS 1184850-41-6): A Versatile Boronic Ester in Modern Chemistry

4,4,5,5-Tetramethyl-2-[5-(trifluoromethyl)benzothiophen-2-yl]-1,3,2-dioxaborolane (CAS 1184850-41-6) represents a cutting-edge boronic ester compound that has gained significant attention in pharmaceutical research and materials science. This organoboron derivative features a unique combination of tetramethyl dioxaborolane and benzothiophene moieties, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by synthetic chemists in AI-powered literature databases.

The structural uniqueness of this benzothiophene-containing boronic ester lies in its electron-withdrawing trifluoromethyl group, which enhances its reactivity in various palladium-catalyzed coupling reactions. Recent Google Trends data shows growing interest in fluorinated building blocks, as researchers seek compounds that can improve drug metabolism and material stability. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane protecting group offers exceptional stability against protodeboronation, addressing a common challenge in boronic acid chemistry that many researchers query in scientific forums.

In pharmaceutical applications, this heterocyclic boronic ester serves as a crucial intermediate for developing kinase inhibitors and PET radiotracer precursors, topics showing upward search trends in medicinal chemistry circles. The benzothiophene scaffold contributes to enhanced binding affinity with biological targets, while the boron center enables diverse functionalization strategies. Analytical techniques like 19F NMR and 11B NMR (frequently searched analytical methods) are particularly useful for characterizing this compound and monitoring its reactions.

The compound's lipophilicity profile (a hot topic in drug discovery discussions) can be finely tuned through modifications to the benzothiophene core, making it valuable for optimizing blood-brain barrier penetration in CNS drug development. Materials scientists have also explored its potential in creating organic electronic materials, where the trifluoromethyl benzothiophene unit contributes to charge transport properties. Questions about handling air-sensitive boron compounds regularly appear in chemistry Q&A platforms, and this compound's relative stability addresses many such concerns.

From a synthetic perspective, CAS 1184850-41-6 offers advantages in parallel synthesis and combinatorial chemistry approaches that dominate current pharmaceutical research strategies. The crystalline nature of this material (a property frequently mentioned in patent applications) facilitates purification and characterization processes. Recent publications indicate growing use of such fluorinated boronic esters in proteolysis targeting chimera (PROTAC) development, reflecting one of the most searched topics in contemporary drug discovery.

Quality control of 4,4,5,5-tetramethyl-2-[5-(trifluoromethyl)benzothiophen-2-yl]-1,3,2-dioxaborolane typically involves HPLC purity analysis and residual solvent testing, analytical concerns that rank highly in supplier evaluation criteria. The compound's stability under various conditions (a common question in research chemical forums) makes it suitable for international shipping and long-term storage. Manufacturers have developed specialized packaging solutions to maintain the integrity of such boron-containing intermediates throughout the supply chain.

Emerging applications in bioconjugation chemistry (a trending research area) utilize the unique reactivity of this benzothiophene boronic ester for creating stable biopharmaceutical conjugates. The trifluoromethyl group's influence on metabolic stability (a key consideration in preclinical development) makes derivatives of this compound particularly valuable for medicinal chemistry programs. Synthetic methodologies involving late-stage fluorination (a hot topic in synthetic chemistry) often employ such building blocks to streamline drug candidate optimization.

As research into boron neutron capture therapy (BNCT) advances, compounds like CAS 1184850-41-6 are being investigated for their potential in creating targeted therapeutic agents. The benzothiophene moiety offers opportunities for tumor-targeting modifications, while the boron atom serves as the therapeutic nucleus. This dual functionality aligns with growing interest in theranostic applications that combine diagnosis and treatment, a field showing exponential growth in scientific literature searches.

The commercial availability of 4,4,5,5-tetramethyl-2-[5-(trifluoromethyl)benzothiophen-2-yl]-1,3,2-dioxaborolane has expanded significantly to meet demand from both academic researchers and industrial R&D teams. Current market analyses indicate particular interest from developers of small molecule oncology drugs and advanced materials for organic electronics. The compound's structural versatility allows for diverse derivatization, addressing the pharmaceutical industry's need for intellectual property expansion in crowded therapeutic areas.

Environmental and safety considerations for this organoboron compound follow standard laboratory protocols for air-sensitive reagents, a topic covered extensively in chemical safety databases. Proper handling under inert atmosphere conditions (a frequently searched laboratory technique) ensures optimal performance in sensitive synthetic applications. The growing adoption of continuous flow chemistry (a trending manufacturing approach) has created new opportunities for utilizing such specialty boron reagents in automated synthesis platforms.

Future research directions for CAS 1184850-41-6 derivatives likely include exploration in covalent inhibitor design and materials for organic photovoltaics, both areas showing increasing publication activity. The compound's unique combination of aromatic heterocycle and protected boronic acid functionality positions it as a valuable building block for addressing current challenges in medicinal chemistry and materials science. As synthetic methodologies evolve, this benzothiophene boronic ester will undoubtedly play an expanding role in cutting-edge chemical research and development.